Cas no 1207448-30-3 (1-bromo-5-fluoroisoquinoline)

1-Bromo-5-fluoroisoquinoline is a halogenated isoquinoline derivative with significant utility in pharmaceutical and agrochemical research. Its bromo and fluoro substituents enhance reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination. The electron-withdrawing fluorine atom improves metabolic stability in drug development, while the bromine serves as a handle for further functionalization. This compound is particularly valuable in the synthesis of bioactive molecules, including kinase inhibitors and other heterocyclic scaffolds. High purity grades ensure consistent performance in demanding applications. Its stability under standard storage conditions further supports its use in multistep synthetic routes.

1-bromo-5-fluoroisoquinoline structure

Product Name:1-bromo-5-fluoroisoquinoline

CAS No:1207448-30-3

MF:C₉H₅BrFN

MW:226.04510474205

CID:2617251

PubChem ID:71743745

Update Time:2025-05-27

1-bromo-5-fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 1-bromo-5-fluoroisoquinoline
- AKOS022879522
- CS-0270574
- F2147-8765
- EN300-398216
- 1207448-30-3
- DTXSID30857367
- MDL： MFCD15832818
- Inchi： 1S/C9H5BrFN/c10-9-7-2-1-3-8(11)6(7)4-5-12-9/h1-5H
- InChI Key： MMUXEDGAYKKLLM-UHFFFAOYSA-N
- SMILES： BrC1C2C=CC=C(C=2C=CN=1)F

Computed Properties

Exact Mass: 224.95894Da
Monoisotopic Mass: 224.95894Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 12.9Å²

1-bromo-5-fluoroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM223564-1g	1-Bromo-5-fluoroisoquinoline	1207448-30-3	95%	1g	$404	2021-08-04
Chemenu	CM223564-1g	1-Bromo-5-fluoroisoquinoline	1207448-30-3	95%	1g	$429	2023-11-22
Alichem	A189009423-1g	1-Bromo-5-fluoroisoquinoline	1207448-30-3	95%	1g	$455.00	2023-09-04
TRC	B151396-100mg	1-bromo-5-fluoroisoquinoline	1207448-30-3		100mg	$ 185.00	2022-06-07
TRC	B151396-500mg	1-bromo-5-fluoroisoquinoline	1207448-30-3		500mg	$ 680.00	2022-06-07
TRC	B151396-1g	1-bromo-5-fluoroisoquinoline	1207448-30-3		1g	$ 1045.00	2022-06-07
Enamine	EN300-398216-0.05g	1-bromo-5-fluoroisoquinoline	1207448-30-3	95.0%	0.05g	$600.0	2025-03-16
Enamine	EN300-398216-0.1g	1-bromo-5-fluoroisoquinoline	1207448-30-3	95.0%	0.1g	$628.0	2025-03-16
Enamine	EN300-398216-0.25g	1-bromo-5-fluoroisoquinoline	1207448-30-3	95.0%	0.25g	$657.0	2025-03-16
Enamine	EN300-398216-0.5g	1-bromo-5-fluoroisoquinoline	1207448-30-3	95.0%	0.5g	$685.0	2025-03-16